Cas no 339370-45-5 (4-Isobutylbenzenesulfonyl Chloride)

4-Isobutylbenzenesulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity, enabling efficient sulfonylation reactions to produce sulfonamides, sulfonate esters, and other functionalized compounds. The isobutyl group enhances solubility in organic solvents, facilitating handling in various reaction conditions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its stable yet reactive sulfonyl chloride moiety. Proper storage under anhydrous conditions is recommended to maintain its stability and reactivity. Suitable for controlled laboratory use by trained professionals.
4-Isobutylbenzenesulfonyl Chloride structure
339370-45-5 structure
Product Name:4-Isobutylbenzenesulfonyl Chloride
CAS No:339370-45-5
MF:C10H13ClO2S
MW:232.727020978928
MDL:MFCD04969631
CID:302112
PubChem ID:14574359
Update Time:2025-06-07

4-Isobutylbenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Isobutylbenzene-1-sulfonyl chloride
    • 4-Isobutylbenzenesulfonyl chloride
    • 4-ISOBUTYL-BENZENESULFONYL CHLORIDE
    • Benzenesulfonylchloride, 4-(2-methylpropyl)-
    • 4-(2-Methylpropyl)benzenesulfonylchloride
    • 339370-45-5
    • Z278204616
    • SY080017
    • 4-(2-methylpropyl)benzene-1-sulfonyl chloride
    • 4-Isobutylbenzenesulfonyl chloride, AldrichCPR
    • DTXSID20561840
    • FT-0678487
    • p-isobutyl-benzenesulfonyl chloride
    • 4-(2-methylpropyl)benzenesulfonyl chloride
    • AKOS000145495
    • Benzenesulfonyl chloride,4-(2-methylpropyl)-(9ci)
    • EN300-36130
    • SCHEMBL1546732
    • A875141
    • CS-0216192
    • MFCD04969631
    • FS-5939
    • DB-395470
    • BBL013802
    • STK346867
    • Benzenesulfonyl chloride, 4-(2-methylpropyl)- (9CI)
    • G32632
    • ALBB-000981
    • 4-Isobutylbenzenesulfonyl Chloride
    • MDL: MFCD04969631
    • Inchi: 1S/C10H13ClO2S/c1-8(2)7-9-3-5-10(6-4-9)14(11,12)13/h3-6,8H,7H2,1-2H3
    • InChI Key: FNONSGOSEKJJGP-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 232.03259
  • Monoisotopic Mass: 232.0324785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

4-Isobutylbenzenesulfonyl Chloride Security Information

  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

4-Isobutylbenzenesulfonyl Chloride Pricemore >>

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